Cas no 2229165-59-5 (1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol)

• Product Name: 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
• CAS No: 2229165-59-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5820791
• PubChem ID: 165967640
• Update Time: 2025-10-29

1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
• EN300-1997134
• 2229165-59-5

• Inchi： 1S/C10H12BrNO3/c11-8-3-10-9(14-5-15-10)2-6(8)1-7(13)4-12/h2-3,7,13H,1,4-5,12H2
• InChI Key： DHXOVUHTDNWYOM-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1CC(CN)O)OCO2

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol

Comprehensive Overview of 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2229165-59-5)

The compound 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol, identified by its CAS number 2229165-59-5, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound features a unique structural framework, combining a 1,3-dioxaindan core with a bromo substituent and an amino-propanol side chain. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol has surged due to their versatility in drug discovery. Researchers are increasingly exploring its applications in central nervous system (CNS) drug development, given the presence of the 1,3-dioxaindan moiety, which is known to enhance blood-brain barrier permeability. This aligns with current trends in neuroscience research, where scientists are focusing on targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The bromo substituent in this compound also opens avenues for further functionalization, making it a pivotal building block in medicinal chemistry. Its reactivity allows for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex pharmaceuticals. This has sparked interest among synthetic chemists, as evidenced by the growing number of publications and patents referencing CAS 2229165-59-5.

From an industrial perspective, 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol is gaining traction as a high-value intermediate. Its synthesis often involves multi-step processes, including halogenation and amination, which are critical for achieving high purity and yield. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical and biotechnology firms.

Environmental and safety considerations are also paramount when handling 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. This aligns with the broader industry shift toward green chemistry and sustainable practices, which emphasize minimizing waste and optimizing synthetic routes.

In summary, 1-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2229165-59-5) represents a promising candidate for advancing drug discovery and chemical synthesis. Its unique structure and reactivity profile position it as a key player in the development of next-generation therapeutics, particularly in the realm of CNS disorders. As research continues to unfold, this compound is poised to play an increasingly vital role in both academic and industrial settings.